Cas no 87762-69-4 (Phosphonic acid, (2-naphthalenylsulfinylmethyl)-, diethyl ester)

• Product Name: Phosphonic acid, (2-naphthalenylsulfinylmethyl)-, diethyl ester
• CAS No: 87762-69-4
• MF: C₁₅H₁₉O₄PS
• MW: 326.347724199295
• CID: 652595
• PubChem ID: 71412173
• Update Time: 2025-04-19

Phosphonic acid, (2-naphthalenylsulfinylmethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-naphthalenylsulfinylmethyl)-, diethyl ester
• 2-(diethoxyphosphorylmethylsulfinyl)naphthalene
• DTXSID90831744
• 87762-69-4
• Diethyl [(naphthalene-2-sulfinyl)methyl]phosphonate

• Inchi： 1S/C15H19O4PS/c1-3-18-20(16,19-4-2)12-21(17)15-10-9-13-7-5-6-8-14(13)11-15/h5-11H,3-4,12H2,1-2H3
• InChI Key： YMHRYVPWSAREFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(CP(=O)(OCC)OCC)=O

Computed Properties

• Exact Mass: 326.07416725g/mol
• Monoisotopic Mass: 326.07416725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 81.62000
• LogP: 5.03670